Cas no 33332-57-9 ()
structure
Product Name:
CAS No:33332-57-9
MF:C13H13ClN2O4
MW:296.706322431564
CID:6772099
PubChem ID:12283441
Update Time:2024-03-03
Chemical and Physical Properties
Names and Identifiers
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- Inchi： 1S/C13H13ClN2O4/c1-4-20-13(17)11-12(14)16-8-6-10(19-3)9(18-2)5-7(8)15-11/h5-6H,4H2,1-3H3
- InChI Key： OGZADBATKFIZMP-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)OCC)N=C2C=C(C(=CC2=N1)OC)OC
Computed Properties
- Exact Mass: 296.0563846g/mol
- Monoisotopic Mass: 296.0563846g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 70.5Ų
Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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